Cas no 46209-39-6 (1H-1,2,4-TRIAZOLE, 1-[(4-CHLOROPHENYL)METHYL]-)

• Product Name: 1H-1,2,4-TRIAZOLE, 1-[(4-CHLOROPHENYL)METHYL]-
• CAS No: 46209-39-6
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 3213605
• PubChem ID: 8142994
• Update Time: 2025-04-21

1H-1,2,4-TRIAZOLE, 1-[(4-CHLOROPHENYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE, 1-[(4-CHLOROPHENYL)METHYL]-
• DTXSID40872026
• SCHEMBL11354103
• AE-842/34029052
• 1-(4-chlorobenzyl)-1H-1,2,4-triazole
• 46209-39-6
• AKOS013122125

• Inchi： 1S/C9H8ClN3/c10-9-3-1-8(2-4-9)5-13-7-11-6-12-13/h1-4,6-7H,5H2
• InChI Key： YUTCHMNRKDLHNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=NC=N1

Computed Properties

• Exact Mass: 193.0406750Da
• Monoisotopic Mass: 193.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų